YC137

Specification

• CAS No.: 810659-53-1
• Molecular Formula: C24H21N3O6S2
• Molecular Weight: 511.6 g/mol
• IUPAC Name: [4-[(4,9-dioxobenzo[f][1,3]benzothiazol-2-yl)amino]phenyl] (2S)-2-(methoxycarbonylamino)-4-methylsulfanylbutanoate
• Standard InChI: InChI=1S/C24H21N3O6S2/c1-32-24(31)26-17(11-12-34-2)22(30)33-14-9-7-13(8-10-14)25-23-27-18-19(28)15-5-3-4-6-16(15)20(29)21(18)35-23/h3-10,17H,11-12H2,1-2H3,(H,25,27)(H,26,31)/t17-/m0/s1
• Standard InChI Key: SFDSXIZFOOBDMC-KRWDZBQOSA-N
• Isomeric SMILES: COC(=O)N[C@@H](CCSC)C(=O)OC1=CC=C(C=C1)NC2=NC3=C(S2)C(=O)C4=CC=CC=C4C3=O
• Canonical SMILES: COC(=O)NC(CCSC)C(=O)OC1=CC=C(C=C1)NC2=NC3=C(S2)C(=O)C4=CC=CC=C4C3=O
• Appearance: White to off-white solid powder.

Introduction

[4-[(4,9-Dioxobenzo[f]benzothiazol-2-yl)amino]phenyl] 2-(methoxycarbonylamino)-4-methylsulfanylbutanoate, commonly referred to as YC137, is a synthetic compound with a molecular formula of C24H21N3O6S2 and a molecular weight of 511.6 g/mol. It is known for its role as a Bcl-2 inhibitor, which makes it a potential candidate for cancer therapy by disrupting anti-apoptotic pathways in cancer cells.

Synthesis and Preparation

While specific synthesis protocols for YC137 are not detailed in the available literature, compounds with similar structures often involve multi-step reactions involving the formation of the benzothiazole ring and subsequent coupling reactions to attach the phenyl and butanoate moieties. The synthesis typically requires careful control of reaction conditions to ensure the correct stereochemistry, as seen in the (2S) configuration of the butanoate part.

Synonyms and Identifiers

Synonym/Identifier	Description
YC137	Common name
YC-137	Alternative name
810659-53-1	CAS Number
[4-[(4,9-Dioxobenzo[f]benzothiazol-2-yl)amino]phenyl] (2S)-2-(methoxycarbonylamino)-4-methylsulfanylbutanoate	IUPAC Name